2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide

• Molecular Formula: C16H24N2O6S2
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C16H24N2O6S2/c1-12(2)24-9-4-8-17-26(22,23)15-11-14(6-5-13(15)3)18-16(19)7-10-25(18,20)21/h5-6,11-12,17H,4,7-10H2,1-3H3
• InChI Key: BJBBUCJESJNEGL-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2C(=O)CCS2(=O)=O)S(=O)(=O)NCCCOC(C)C

Description

2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide, also known as Compound A, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A has been shown to have potential applications in scientific research, particularly in the field of cancer treatment. Studies have demonstrated that 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Mechanism of Action

The mechanism of action of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A is not fully understood, but it is believed to involve the inhibition of a protein called heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that is involved in the folding and stabilization of other proteins, including many that are important for cancer cell growth and survival. By inhibiting Hsp90, 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A may disrupt these processes and lead to cancer cell death.
Biochemical and Physiological Effects
2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A has been shown to inhibit the growth of bacteria and fungi. It has also been shown to have anti-inflammatory effects, potentially making it useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A is its specificity for Hsp90, which may make it a more effective cancer treatment than other Hsp90 inhibitors that also target other proteins. However, one limitation of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A is its relatively low solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are a number of potential future directions for research on 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A. One area of interest is the development of more soluble analogs of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A that may be more effective in vivo. Additionally, further studies are needed to fully understand the mechanism of action of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A and its potential applications in the treatment of other diseases beyond cancer. Finally, there is a need for more extensive preclinical and clinical trials to evaluate the safety and efficacy of 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A as a cancer treatment.

Synthesis Methods

2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A can be synthesized through a multi-step process involving the condensation of 2-methyl-5-nitrobenzenesulfonamide with 3-bromo-1-propanol, followed by reduction of the nitro group to an amino group and subsequent cyclization with thiosemicarbazide. The resulting compound is then reacted with 2-bromoacetic acid and triethylamine to form 2-methyl-N-(3-propan-2-yloxypropyl)-5-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzenesulfonamide A.